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Compound of Interest

Compound Name: Feruloylputrescine

Cat. No.: B1146754

This document provides essential safety and logistical information for the proper disposal of
feruloylputrescine, tailored for researchers, scientists, and drug development professionals.
The following procedures are designed to ensure the safe handling and disposal of this
compound in a laboratory setting.

Immediate Safety and Handling Precautions

Feruloylputrescine, in its pure form or as a trifluoroacetic acid salt, is not classified as a
hazardous substance according to the 2012 OSHA Hazard Communication Standard (29 CFR
1910.1200)[1]. However, as with any laboratory chemical, it is crucial to handle it in accordance
with good industrial hygiene and safety practices[1].

Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear safety glasses with side shields or goggles|[1].
» Skin Protection: Wear protective gloves and a lab coat[1].

» Respiratory Protection: If there is a risk of dust formation or if exposure limits are exceeded,
use a NIOSH/MSHA-approved respirator[1].

Storage:

» Store in a tightly closed container in a dry, well-ventilated place.
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 Recommended storage temperatures are -20°C or -80°C[2]. For the trifluoroacetic acid salt,
desiccate at 4°C and protect from moisture[1].

Quantitative Data Summary

While specific quantitative limits for disposal are not defined, the following data from suppliers
provides context for handling and storage.

Property Value Source
CAS Number 501-13-3

Purity >95% t0 99.71% [2]
Physical Form Solid

Storage Temperature -20°C or -80°C [2]
Intraperitoneal LD50 (mouse) 225 mg/kg [3]
Water Solubility (estimated) 5647 mg/L @ 25 °C [3]

Step-by-Step Disposal Protocol

This protocol outlines the procedure for the disposal of feruloylputrescine waste, including
pure compound, contaminated materials, and solutions.

1. Waste ldentification and Segregation:

« |dentify: All materials contaminated with feruloylputrescine, including unused compound,
solutions, and contaminated labware (e.g., pipette tips, gloves, weighing paper), must be
treated as chemical waste.

o Segregate: Do not mix feruloylputrescine waste with other waste streams unless
compatible. It is generally good practice to keep alkaloid waste separate from other chemical
waste.

2. Waste Collection and Containment:

e Solid Waste:
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o Collect solid feruloylputrescine and contaminated materials in a designated, leak-proof
container made of a compatible material.

o A properly labeled, sealable plastic bag or a screw-top container is suitable for dry solids.

o Ensure the container is always closed during storage[4].

e Liquid Waste:

o Collect solutions containing feruloylputrescine in a designated, leak-proof, and shatter-
resistant container (e.g., a high-density polyethylene bottle).

o The container must be compatible with the solvent used. For instance, if dissolving in an
organic solvent, use a solvent-compatible bottle[4].

o Do not overfill the container; leave at least 10% headspace for expansion.
3. Labeling:

o Clearly label the waste container with the words "Hazardous Waste" (as a best practice,
even if not federally regulated as such).

e The label must include:

[e]

The full chemical name: "Feruloylputrescine Waste".

o

The solvent if in a solution (e.g., "Feruloylputrescine in Ethanol").

[¢]

An indication of the hazard, such as "Toxic" or "Chemical Waste for Disposal".

The accumulation start date.

[¢]

4. Storage Pending Disposal:

» Store the sealed and labeled waste container in a designated satellite accumulation area
within the laboratory.

e This area should be away from general lab traffic and incompatible materials.
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Ensure secondary containment is used to prevent spills.

. Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to arrange for pickup
and disposal.

Do not pour feruloylputrescine solutions down the drain or dispose of the solid waste in the
regular trash[4].

Follow all institutional and local regulations for chemical waste disposal.

Experimental Protocol: Spill Cleanup

This protocol provides a detailed methodology for safely cleaning up a spill of solid

feruloylputrescine.

1

. Immediate Response:

Alert personnel in the immediate area of the spill.

If the spill is large or if there is significant dust in the air, evacuate the area and contact your
institution's EHS office.

. Personal Protective Equipment (PPE):

Before cleaning, don the appropriate PPE: safety goggles, gloves, and a lab coat. If a
significant amount of dust is present, a NIOSH/MSHA-approved respirator is required[1].

. Containment;

For a powder spill, cover it with a plastic sheet or tarp to minimize the spread of dust[1].

. Cleanup Procedure:

Gently and mechanically take up the spilled solid[1]. Avoid dry sweeping, which can create
dust.
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e Use a scoop or spatula to carefully transfer the material into a designated waste container.

o Alternatively, you can wet the material with a suitable solvent (e.g., water or ethanol) to
prevent dust formation before carefully wiping it up with absorbent pads.

« Place all contaminated materials, including absorbent pads, gloves, and any other
disposable items, into the designated feruloylputrescine waste container.

5. Decontamination:

e Thoroughly clean the contaminated surface with soap and water[1].

» Wipe the area with a damp cloth, followed by a dry one.

6. Final Steps:

e Seal and label the waste container as described in the disposal protocol.
e Wash your hands thoroughly after the cleanup is complete.

Visualizing the Disposal Workflow

The following diagram illustrates the logical steps and decision points for the proper disposal of
feruloylputrescine.
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Caption: Feruloylputrescine Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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